Cas no 460-33-3 (1-Propene,1-bromo-3,3,3-trifluoro-)

• Product Name: 1-Propene,1-bromo-3,3,3-trifluoro-
• CAS No: 460-33-3
• MF: C₃H₂BrF₃
• MW: 174.947190761566
• CID: 324932
• PubChem ID: 5708383
• Update Time: 2025-04-19

1-Propene,1-bromo-3,3,3-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 1-Propene,1-bromo-3,3,3-trifluoro-
• 1-BROMO-3,3,3-TRIFLUOROPROP-1-ENE
• 1,1,3-Triphenyl-propen-(2)
• 1,1,3-triphenylpropene
• 1,3,3-Triphenyl-propen
• 1-Brom-3,3,3-trifluor-propen
• 1-bromo-3,3,3-trifluoro-propene
• 1-chloro-4-(2-nitro-1-butenyl)benzene
• 1-p-chloro-phenyl-2-nitro-1-butene
• 4-Chlor-1-(2-nitro-but-1-enyl)-benzol
• AC1NS603
• Diphenyl-styryl-methan
• NSC15818
• 1-Propene, 1-bromo-3,3,3-trifluoro-
• E-1-BROMO-3,3,3-TRIFLUOROPROPENE-1
• 460-33-3
• 1-Propene, 1-bromo-3,3,3-trifluoro-, (1E)-
• AKOS005063440
• 149597-47-7
• (E-)-1-bromo-3,3,3-trifluoroprop-1-ene
• AKOS025310195
• MFCD01862034
• (E)-1-BROMO-3,3,3-TRIFLUOROPROPENE-1
• (E)-1-bromo-3,3,3-trifluoroprop-1-ene
• DTXSID9075248

• Inchi： 1S/C3H2BrF3/c4-2-1-3(5,6)7/h1-2H/b2-1+
• InChI Key： XRZHWZVROHBBAM-OWOJBTEDSA-N
• SMILES： Br/C=C/C(F)(F)F

Computed Properties

• Exact Mass: 173.92920g/mol
• Monoisotopic Mass: 173.92920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 72.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 39-39.5
• LogP: 2.45730

1-Propene,1-bromo-3,3,3-trifluoro- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：